Cas no 72926-49-9 ([5-bromo-2-(5-bromo-4-chloro-1,2-dihydroxy-4-methylcyclohexyl)-2,6,6-trimethyloxan-3-yl] Acetate)

[5-bromo-2-(5-bromo-4-chloro-1,2-dihydroxy-4-methylcyclohexyl)-2,6,6-trimethyloxan-3-yl] Acetate structure
72926-49-9 structure
Product Name:[5-bromo-2-(5-bromo-4-chloro-1,2-dihydroxy-4-methylcyclohexyl)-2,6,6-trimethyloxan-3-yl] Acetate
CAS No:72926-49-9
MF:C17H27Br2ClO5
MW:506.654283761978
CID:977642
PubChem ID:434039
Update Time:2025-04-19

[5-bromo-2-(5-bromo-4-chloro-1,2-dihydroxy-4-methylcyclohexyl)-2,6,6-trimethyloxan-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [5-bromo-2-(5-bromo-4-chloro-1,2-dihydroxy-4-methylcyclohexyl)-2,6,6-trimethyloxan-3-yl] Acetate
    • 72926-49-9
    • NSC341594
    • DEODACTOL, DIHYDROXY MONOACETATE B704730K436
    • DTXSID60330971
    • Dihydroxydeodactol monoacetate
    • NSC-341594
    • Inchi: 1S/C17H27Br2ClO5/c1-9(21)24-13-6-10(18)14(2,3)25-16(13,5)17(23)7-11(19)15(4,20)8-12(17)22/h10-13,22-23H,6-8H2,1-5H3
    • InChI Key: WYLMPPJIVJAKPN-UHFFFAOYSA-N
    • SMILES: BrC1C(C)(CC(C(C1)(C1(C)C(CC(C(C)(C)O1)Br)OC(C)=O)O)O)Cl

Computed Properties

  • Exact Mass: 503.99141
  • Monoisotopic Mass: 503.99138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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